Cas no 6581-54-0 (3-chlorooxane)

3-chlorooxane structure
3-chlorooxane structure
Product Name:3-chlorooxane
CAS No:6581-54-0
MF:C5H9ClO
MW:120.577360868454
CID:1703094
PubChem ID:529967
Update Time:2025-04-21

3-chlorooxane Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 3-chlorotetrahydro-
    • 3-chlorotetrahydro-2H-Pyran
    • 3-CHLORO-TETRAHYDROPYRAN
    • 3-chlorooxane
    • Tetrahydropyrane, 3-chloro
    • 2H-Pyran, tetrahydro, 3-chloro, # 2
    • GABNFOSTPFAECR-UHFFFAOYSA-N
    • AKOS013492426
    • 2H-Pyran, tetrahydro, 3-chloro, # 1
    • DB-304634
    • EN300-101370
    • SB75029
    • 6581-54-0
    • SCHEMBL4531401
    • Inchi: 1S/C5H9ClO/c6-5-2-1-3-7-4-5/h5H,1-4H2
    • InChI Key: GABNFOSTPFAECR-UHFFFAOYSA-N
    • SMILES: ClC1COCCC1

Computed Properties

  • Exact Mass: 120.03427
  • Monoisotopic Mass: 120.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

3-chlorooxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10634-500 MG
3-chlorooxane
6581-54-0 95%
500MG
¥ 3,082.00 2021-05-07
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¥ 11,444.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 16,968.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 963.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10634-250MG
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¥ 1,544.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 2,574.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 3,854.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 11,563.00 2023-04-04
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